8-(Hexyloxy)-3-(1H-tetrazol-5-yl)-2H-1-benzopyran-2-one

• CAS No.: 76239-32-2
• Product Name: 8-(Hexyloxy)-3-(1H-tetrazol-5-yl)-2H-1-benzopyran-2-one
• Molecular Formula: C16H18N4O3
• Molecular Weight: 314.34 g/mol
• IUPAC Name: 8-hexoxy-3-(2H-tetrazol-5-yl)chromen-2-one
• Standard InChI: InChI=1S/C16H18N4O3/c1-2-3-4-5-9-22-13-8-6-7-11-10-12(15-17-19-20-18-15)16(21)23-14(11)13/h6-8,10H,2-5,9H2,1H3,(H,17,18,19,20)
• Standard InChIKey: GUIWTWATPUPDDY-UHFFFAOYSA-N
• SMILES: CCCCCCOC1=CC=CC2=C1OC(=O)C(=C2)C3=NNN=N3
• Canonical SMILES: CCCCCCOC1=CC=CC2=C1OC(=O)C(=C2)C3=NNN=N3
• Appearance: Solid powder
• Description: KP 136 is an anti-allergic agent found to inhibit passive cutaneous anaphylaxis (PCA) with intravenous and oral dosing.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 8-hexyloxy-3-(1H-tetrazol-5-yl)-2H-chromen-2-one; KP 136; KP 136, potassium salt; KP 136, sodium salt; KP-136
• Reference: 1: Kuriyama K, Hiyama Y, Ito K, Yoshinaka I, Bito Y. The protective effect of a new antiallergic agent, KP-136 on mast cell activation: a comparison with disodium cromoglycate. Agents Actions. 1988 Dec;25(3-4):321-5. PubMed PMID: 3146215.; 2: Hiyama Y, Kuriyama K. [Effect of KP-136 on allergic paw edema in the rat]. Nihon Yakurigaku Zasshi. 1990 Mar;95(3):83-90. Japanese. PubMed PMID: 2141318.; 3: Kuriyama K, Hiyama Y, Ito K. Effect of 8-hexyloxy-3-(1H-tetrazol-5-yl)-2H-chromen-2-one [KP-136] on experimental asthma: a comparison with disodium cromoglycate. J Pharmacobiodyn. 1989 Mar;12(3):175-81. PubMed PMID: 2474641.; 4: Kuriyama K, Hiyama Y, Ito K, Ichikawa K, Kitada S, Yoshinaka I. [The pharmacological properties of a new anti-allergic agent, KP-136, in cutaneous models]. Nihon Yakurigaku Zasshi. 1987 Apr;89(4):213-24. Japanese. PubMed PMID: 2440785.; 5: Kuriyama K, Hiyama Y, Ito K. Antiallergic effects of 4-[2-oxo-3-(1H-tetrazol-5-yl)-2H-chromen-8-yloxy]-bu tyric acid. Jpn J Pharmacol. 1989 Jun;50(2):111-8. PubMed PMID: 2475659.
• PubChem Compound: 166484
• Last Modified: Nov 11 2021